Cas no 1094347-90-6 (3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine)

• Product Name: 3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine
• CAS No: 1094347-90-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 5717911
• PubChem ID: 43160545
• Update Time: 2025-06-09

3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-benzofuran-5-yl(pyridin-3-yl)methanone
• 3-[(2,3-dihydro-1-benzofuran-5-yl)carbonyl]pyridine
• 3-(2,3-dihydro-1-benzofuran-5-carbonyl)pyridine
• Z385418984
• 1094347-90-6
• AKOS022488354
• EN300-75137
• 3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine

• Inchi： 1S/C14H11NO2/c16-14(12-2-1-6-15-9-12)11-3-4-13-10(8-11)5-7-17-13/h1-4,6,8-9H,5,7H2
• InChI Key： ZKHKCIKILLGZRU-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C(C3C=NC=CC=3)=O)C=CC1=2

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 108-110 °C
• Boiling Point: 416.5±40.0 °C at 760 mmHg
• Flash Point: 205.7±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine

Introduction to 3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine (CAS No. 1094347-90-6)

3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1094347-90-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core conjugated with a dihydropyranone moiety, making it a versatile scaffold for the development of bioactive molecules. The structural arrangement of this compound not only imparts unique electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and synthetic chemistry.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. Its nitrogen atom allows for hydrogen bonding interactions, which can enhance binding affinity to biological targets. In contrast, the 2,3-dihydro-1-benzofuran-5-carbonyl substituent introduces additional functional groups that can be further modified to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. This combination makes 3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine a promising candidate for exploring new therapeutic avenues.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a key intermediate in the synthesis of novel drug candidates. Studies have demonstrated that the dihydropyranone moiety can serve as a privileged structure, enhancing solubility and metabolic stability while maintaining strong binding interactions with biological receptors. This has sparked interest in leveraging CAS No. 1094347-90-6 for the development of small-molecule inhibitors targeting various diseases.

In particular, research has focused on its utility in the design of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The pyridine-pyranone scaffold allows for selective modulation of enzyme activity by interacting with specific residues in the active site. Preliminary experiments have shown that derivatives of 3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine exhibit promising inhibitory effects on several kinases, including those overexpressed in resistant tumor cell lines. These findings underscore the compound's potential as a lead structure for further optimization.

The synthesis of CAS No. 1094347-90-6 involves multi-step organic transformations that highlight its synthetic versatility. The benzofuran core can be constructed through cyclization reactions, while the pyridine ring can be introduced via nucleophilic substitution or condensation reactions. Advances in green chemistry have also enabled more sustainable synthetic routes, reducing waste and improving yields. Such methodologies align with the growing emphasis on environmentally conscious pharmaceutical development.

From a biochemical perspective, the pyridine and dihydropyranone functional groups provide multiple sites for interaction with biological macromolecules. This has led to investigations into its potential as an enzyme modulator or ligand for receptor binding studies. For instance, studies have explored its binding affinity to G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and are widely targeted by therapeutic agents. The structural features of 3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine make it an attractive scaffold for designing selective GPCR agonists or antagonists.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like CAS No. 1094347-90-6 due to their inherent biological activity and synthetic flexibility. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel derivatives with enhanced potency and selectivity. By leveraging these computational tools alongside traditional experimental approaches, researchers can rapidly screen vast libraries of compounds derived from this core scaffold.

Future directions in research may explore modifications to the 2,3-dihydro-1-benzofuran-5-carbonyl group to improve pharmacokinetic profiles or expand therapeutic applications. For example, introducing fluorinated substituents could enhance metabolic stability while maintaining target engagement. Additionally, exploring analogs with different substitution patterns may reveal new mechanisms of action or expand the spectrum of diseases treatable with derivatives of this compound.

In conclusion,3-(2,3-Dihydro-1-benzofuran-5-carbonyl)pyridine (CAS No. 1094347-90-6) represents a structurally intriguing and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic accessibility makes it an invaluable tool for developing new therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery and development.